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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl bromide

Cat. No.: B1362055 Get Quote

An In-depth Technical Guide to 2-Chloro-4-
fluorobenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Chloro-4-fluorobenzyl bromide, a key intermediate in organic and medicinal

chemistry. This document outlines its chemical structure, physical characteristics, and reactivity.

Detailed experimental protocols for its synthesis are provided, alongside crucial safety and

handling information. The role of this compound as a versatile building block in the

development of pharmaceuticals, particularly in the synthesis of anti-cancer and anti-

inflammatory drugs, is also discussed.[1] All quantitative data is presented in structured tables

for ease of reference, and a representative experimental workflow is visualized using the DOT

language.

Chemical and Physical Properties
2-Chloro-4-fluorobenzyl bromide, with the CAS number 45767-66-6, is a halogenated

aromatic compound.[1][2] Its structure incorporates a benzyl bromide moiety substituted with

both a chlorine and a fluorine atom on the benzene ring. This unique combination of halogens

influences its reactivity, making it a valuable reagent in various synthetic applications. The
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compound is also known by its synonyms, including 1-(bromomethyl)-2-chloro-4-fluorobenzene

and (2-chloro-4-fluorophenyl)methyl bromide.[1][2]

Physical Properties
The physical properties of 2-Chloro-4-fluorobenzyl bromide are summarized in the table

below. It is typically a white to light yellow crystalline powder or a pale yellow to reddish yellow

liquid.[1][2][3] It is known to be a lachrymatory agent, necessitating careful handling in a well-

ventilated area.[2][3]

Property Value Source

Molecular Formula C₇H₅BrClF [1]

Molecular Weight 223.47 g/mol [1]

Appearance

White to light yellow crystal

powder / Pale yellow to

reddish yellow liquid

[1][2][3]

Melting Point 33-35 °C / 37-41 °C [1][2][3]

Boiling Point
226.8 °C at 760 mmHg /

110°-120° C at 15 mm Hg
[2][4]

Density 1.654 g/cm³ [2]

Flash Point 91 °C [2]

Refractive Index 1.561 [2]

Vapor Pressure 0.1±0.4 mmHg at 25℃ [2]

Solubility Soluble in Methanol [3]

Chemical Properties and Reactivity
2-Chloro-4-fluorobenzyl bromide is a versatile reagent in organic synthesis, primarily due to

the reactive benzylic bromide.[1] This functional group makes the compound an excellent

electrophile for nucleophilic substitution reactions.[1] Its reactivity allows for the introduction of

the 2-chloro-4-fluorobenzyl moiety into a wide range of molecules.[1] The presence of the
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electron-withdrawing chlorine and fluorine atoms on the aromatic ring can influence the

reactivity of the benzyl bromide group and the aromatic ring itself.

It is incompatible with bases and strong oxidizing agents.[5]

Experimental Protocols
Synthesis of 2-Chloro-4-fluorobenzyl bromide
A common method for the synthesis of 2-Chloro-4-fluorobenzyl bromide is through the free-

radical bromination of 2-chloro-4-fluorotoluene.[4]

Materials:

2-chloro-4-fluorotoluene (20.0 g)

Bromine (7.10 ml)

Carbon tetrachloride (150 ml)

Tungsten lamp (200 watt)

Procedure:[4]

A solution of 2-chloro-4-fluorotoluene (20.0 g) in carbon tetrachloride (80 ml) is prepared in a

reaction vessel.

The solution is heated to reflux temperature and irradiated with light from a 200-watt

tungsten lamp.

A solution of bromine (7.10 ml) in carbon tetrachloride (70 ml) is added slowly to the refluxing

mixture over a period of 3 hours.

After the addition is complete, the mixture is maintained at reflux with continued irradiation

until the color of the bromine is discharged (approximately 1 hour).

The solvent is then removed by evaporation under reduced pressure.
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The residual oil is distilled to yield 2-chloro-4-fluorobenzyl bromide. The boiling point is

reported as 110°-120° C at 15 mm Hg.[4]

Applications in Drug Development
2-Chloro-4-fluorobenzyl bromide serves as a crucial building block in the synthesis of various

pharmaceutical compounds.[1] It is particularly noted for its application in the development of

anti-cancer and anti-inflammatory drugs.[1] Its utility lies in its ability to introduce the 2-chloro-4-

fluorobenzyl group into more complex molecules, which can be a key pharmacophore or an

intermediate in a longer synthetic route.[1] This compound is also utilized in the production of

agrochemicals and specialty materials.[1]

Visualization of Synthetic Workflow
The following diagram illustrates a generalized workflow for the utilization of 2-Chloro-4-
fluorobenzyl bromide in the synthesis of a target molecule.
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General Synthetic Workflow Using 2-Chloro-4-fluorobenzyl Bromide

Starting Material
(Nucleophile)

Reaction
(Nucleophilic Substitution)

2-Chloro-4-fluorobenzyl bromide
(Electrophile)

Intermediate Product

Further Synthetic Steps
(e.g., cyclization, functional group manipulation)

Final Target Molecule
(e.g., Pharmaceutical Compound)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a target molecule.

Safety and Handling
2-Chloro-4-fluorobenzyl bromide is a hazardous chemical and should be handled with

appropriate safety precautions. It is classified as corrosive and can cause severe skin burns

and eye damage.[5][6] The compound is also harmful if swallowed.[5]

Hazard Statements:[2][7]

H227: Combustible liquid
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H290: May be corrosive to metals

H314: Causes severe skin burns and eye damage

H318: Causes serious eye damage

Precautionary Statements:[5][7]

P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Handling and Storage:[3][7]

Handle in a well-ventilated place.

Wear suitable protective clothing, including gloves and eye/face protection.

Store in a tightly closed container in a dry, cool, and well-ventilated place. Recommended

storage temperature is 2-8 °C.[1][3]

Store away from incompatible materials such as bases and strong oxidizing agents.[5]

In case of exposure, immediate medical attention is required.[5] For skin contact, wash off

immediately with soap and plenty of water.[5] For eye contact, rinse immediately with plenty of

water for at least 15 minutes.[5] If inhaled, move the person to fresh air.[5] If swallowed, rinse

the mouth with water and do not induce vomiting.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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